Cas no 206769-90-6 (2H-1-Benzopyran-2-one, 7-amino-4-(trifluoromethyl)-, dihydrate)

2H-1-Benzopyran-2-one, 7-amino-4-(trifluoromethyl)-, dihydrate structure
206769-90-6 structure
Product name:2H-1-Benzopyran-2-one, 7-amino-4-(trifluoromethyl)-, dihydrate
CAS No:206769-90-6
MF:C10H6NO2F3.2[H2O]
MW:265.1859
CID:1395419
PubChem ID:71350737

2H-1-Benzopyran-2-one, 7-amino-4-(trifluoromethyl)-, dihydrate Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-2-one, 7-amino-4-(trifluoromethyl)-, dihydrate
    • 7-amino-4-(trifluoromethyl)chromen-2-one,dihydrate
    • 206769-90-6
    • DTXSID10776527
    • 7-Amino-4-(trifluoromethyl)-2H-1-benzopyran-2-one--water (1/2)
    • Inchi: InChI=1S/C10H6F3NO2.2H2O/c11-10(12,13)7-4-9(15)16-8-3-5(14)1-2-6(7)8;;/h1-4H,14H2;2*1H2
    • InChI Key: DXOKJSRWVNYXPO-UHFFFAOYSA-N
    • SMILES: C1=CC2=C(C=C1N)OC(=O)C=C2C(F)(F)F.O.O

Computed Properties

  • Exact Mass: 265.0562
  • Monoisotopic Mass: 265.05619229g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 337
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.3Ų

Experimental Properties

  • PSA: 115.32

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